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Compound of Interest

Compound Name: 2-(3-Bromophenyl)triphenylene

Cat. No.: B572025

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Bromophenyl)triphenylene is a polycyclic aromatic hydrocarbon derivative that has
garnered significant interest as a key intermediate in the field of organic electronics.[1] Its rigid,
planar triphenylene core provides inherent thermal stability and favorable charge transport
properties, while the strategically placed bromo-phenyl group offers a reactive handle for
further chemical modifications. This technical guide provides a comprehensive overview of the
known properties, synthesis, and applications of 2-(3-Bromophenyl)triphenylene, with a focus
on its role in the development of advanced materials.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(3-Bromophenyl)triphenylene is
presented in Table 1. This data has been compiled from various chemical suppliers and public
databases.

Table 1: Physical and Chemical Properties of 2-(3-Bromophenyl)triphenylene
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Property Value Reference(s)
CAS Number 1313514-53-2 [2113114]
Molecular Formula C24H1sBr [2][3]
Molecular Weight 383.28 g/mol [31[4]
Appearance White to yellow powder or ]

crystals
Melting Point 147.0to 151.0 °C [4]
Purity >98% (GC) [3][5]

Boiling Point (Predicted)

556.4 +£19.0 °C

[4]

Density (Predicted)

1.402 + 0.06 g/cm?3

[4]

Solubility

Insoluble in water. Soluble in

common organic solvents.

[6]

Storage Temperature

Room Temperature, sealed in

dry conditions

[3]4]

Table 2: Computational Data for 2-(3-Bromophenyl)triphenylene

Property Value Reference(s)
;I'-Ic_)zglzfical Polar Surface Area 0 A2 3]
LogP (Predicted) 7.5757 [3]
Hydrogen Bond Acceptors 0 [3]
Hydrogen Bond Donors 0 [3]
Rotatable Bonds 1 [3]

Synthesis and Purification
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While a specific, detailed experimental protocol for the synthesis of 2-(3-
Bromophenyl)triphenylene is not readily available in peer-reviewed literature, its structure
lends itself to common aryl-aryl bond-forming reactions. The following sections describe
generalized experimental protocols for the synthesis of substituted triphenylenes, which can be
adapted for the target molecule.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between
aryl halides and aryl boronic acids or esters. For the synthesis of a 2-aryltriphenylene
derivative, this would typically involve the coupling of a bromotriphenylene derivative with a
phenylboronic acid, or a triphenylene boronic acid with a bromo-benzene derivative.

General Experimental Protocol (Adapted from similar syntheses):[7][8][9][10][11]

o Reactant Preparation: In an inert atmosphere (e.g., under argon or nitrogen), a reaction flask
is charged with the aryl halide (1.0 eq.), the arylboronic acid or ester (1.1-1.5 eq.), and a
suitable base (e.g., K2COs, Cs2C0s3, or KsPOa4, 2.0-3.0 eq.).

e Solvent Addition: A degassed solvent or solvent mixture (e.g., toluene, dioxane, DMF, and/or
water) is added to the flask.

o Catalyst Addition: A palladium catalyst (e.g., Pd(PPhs)4, Pd(OAc)2, or PdClz(dppf), 1-5 mol%)
and, if necessary, a phosphine ligand (e.g., PPhs, SPhos, or XPhos) are added to the
reaction mixture.

o Reaction Execution: The mixture is heated to a temperature between 80-120 °C and stirred
for 12-48 hours. The reaction progress is monitored by thin-layer chromatography (TLC) or
gas chromatography-mass spectrometry (GC-MS).

o Work-up: Upon completion, the reaction is cooled to room temperature, and the organic layer
is extracted with a suitable solvent (e.g., ethyl acetate or dichloromethane). The combined
organic layers are washed with water and brine, dried over anhydrous sodium sulfate or
magnesium sulfate, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using a
suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure substituted
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Figure 1: Generalized workflow for Suzuki-Miyaura cross-coupling.

Nickel-Mediated Yamamoto Coupling

The Yamamoto coupling is an effective method for the synthesis of symmetric biaryls and can
be applied to the cyclotrimerization of o-dihaloarenes to form triphenylenes. This method is
particularly useful for the synthesis of electron-deficient triphenylene derivatives.[12][13][14][15]
[16]

General Experimental Protocol (Adapted from similar syntheses):[12][13][17]
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Catalyst Preparation: In a glovebox, an oven-dried flask is charged with bis(1,5-
cyclooctadiene)nickel(0) [Ni(COD)z] (1.25-3.0 eq.), 2,2"-bipyridine (bpy) (1.25-3.0 eq.), and
1,5-cyclooctadiene (COD) (2.0-3.0 eq.).

Solvent Addition: Anhydrous tetrahydrofuran (THF) is added, and the mixture is stirred at
room temperature until a dark purple solution forms.

Substrate Addition: A solution of the o-dibromoarene (1.0 eq.) in anhydrous THF is added to
the catalyst mixture.

Reaction Execution: The reaction is stirred at room temperature for 24 hours.

Work-up: The reaction is quenched by the slow addition of 1 M HCI. The product is extracted
with an organic solvent such as dichloromethane. The combined organic layers are washed

with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced
pressure.

Purification: The crude product is purified by column chromatography on silica gel.
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Figure 2: Generalized workflow for Nickel-Mediated Yamamoto Coupling.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for 2-(3-
Bromophenyl)triphenylene are not currently available in the public domain or peer-reviewed
literature. Characterization of this compound would typically involve these standard analytical
techniques. For reference, the analysis of similar brominated aromatic compounds and
triphenylene itself would inform the expected spectral features.

Applications in Organic Electronics

The primary application of 2-(3-Bromophenyl)triphenylene is as a crucial intermediate in the
manufacturing of materials for Organic Light Emitting Diodes (OLEDS).[1]
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+ Host and Charge Transport Materials: Its rigid and planar triphenylene core facilitates
efficient charge transport, a critical property for host materials and materials used in charge
transport layers of OLED devices.[1]

¢ Synthetic Versatility: The bromine atom on the phenyl substituent serves as a reactive site
for further functionalization through various cross-coupling reactions. This allows for the
synthesis of more complex and tailored molecules with specific electronic and photophysical
properties required for high-performance OLEDSs.[1]
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Figure 3: Logical workflow of 2-(3-Bromophenyl)triphenylene as an OLED intermediate.

Biological Activity

Currently, there is no information available in the scientific literature to suggest that 2-(3-
Bromophenyl)triphenylene has been investigated for any biological activity or its potential
applications in drug development. Its molecular structure, being a large, hydrophobic, and
relatively inert polycyclic aromatic hydrocarbon, does not immediately suggest significant drug-
like properties.

Safety Information

Based on available safety data sheets, 2-(3-Bromophenyl)triphenylene should be handled
with appropriate precautions in a laboratory setting.

e Hazard Statements: May be harmful if swallowed.

e Precautionary Statements: Wear protective gloves/protective clothing/eye protection/face
protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

o Storage: Keep container tightly closed in a dry and well-ventilated place.

Conclusion

2-(3-Bromophenyl)triphenylene is a valuable intermediate in the synthesis of advanced
materials for organic electronics, particularly for OLED applications. Its synthesis can likely be
achieved through established cross-coupling methodologies such as the Suzuki-Miyaura and
Yamamoto reactions. While detailed characterization data is not widely published, its known
physical and chemical properties, along with its key role in materials science, make it a
compound of interest for researchers in the field. Further investigation into its photophysical
properties and the performance of its derivatives in electronic devices would be of significant
value. At present, there is no indication of its utility in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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